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Compound of Interest

Ethyl 6-aminohexanoate
Compound Name:
hydrochloride

L  Get Quote

Cat. No.: B1267968

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and regulatory
compliance. This guide provides essential information and step-by-step procedures for the safe
disposal of Ethyl 6-aminohexanoate hydrochloride (CAS No: 3633-17-8).

Chemical and Hazard Data

A clear understanding of the substance's properties and associated hazards is the first step in
safe handling and disposal.

Property

Value

Molecular Formula

C8H18CINO2

Molecular Weight

195.69 g/mol [1][2]

GHS Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Signal Word

Warning

Disposal Protocol
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The recommended procedure for the disposal of Ethyl 6-aminohexanoate hydrochloride is to
utilize a licensed professional waste disposal service.[3] This ensures that the material is
handled and disposed of in accordance with all applicable national and local regulations.[4] Do
not attempt to dispose of this chemical down the drain or with general laboratory waste.

Step-by-Step Disposal Procedure:

o Consult Safety Data Sheet (SDS): Before handling the chemical, always review the most
current SDS.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side shields, chemical-resistant gloves, and a lab coat. If there is a risk of dust formation, use
respiratory protection.

» Containerization:
o Leave the chemical in its original container whenever possible.[4]
o If transferring is necessary, use a clearly labeled, suitable, and closed container.
o Ensure the container is not leaking and is clean on the outside.

e Segregation: Do not mix Ethyl 6-aminohexanoate hydrochloride with other waste
chemicals.[4]

o Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated area away from
incompatible materials.

o Follow the storage temperature guidelines, which are typically 2-8°C in an inert
atmosphere.[3]

e Engage a Licensed Disposal Service:

o Contact a certified chemical waste disposal company to arrange for pickup and proper
disposal.
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o Provide the disposal company with a complete and accurate description of the waste,
including its chemical name and any known hazards.

o Documentation: Maintain records of the disposal, including the date, quantity of waste, and
the name of the disposal company, in accordance with your institution's policies and local
regulations.

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of Ethyl 6-
aminohexanoate hydrochloride.
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Start: Have Ethyl 6-aminohexanoate
hydrochloride for Disposal
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Consult Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
Ensure Proper Containerization
(Original or Labeled, Sealed Container)
Gegregate from Other Wasta
C’Store Safely in Designated Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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